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Introduction

Vinyl butyrate (also known as vinyl butanoate) is an organic compound and the ester of
butyric acid and vinyl alcohol. It is a colorless liquid with a characteristic fruity odor.[1] This
document provides an in-depth overview of the core physical properties of vinyl butyrate,
supplemented with detailed experimental protocols for their determination. The information is
intended to support research, development, and quality control activities where this chemical is
utilized.

Core Physical and Chemical Properties

Vinyl butyrate's utility in various applications is largely dictated by its distinct physical and
chemical characteristics. It is primarily used in the production of polymers and resins, where it
serves as a monomer to enhance flexibility and adhesion in coatings and adhesives.[1][2] It
also finds application as a plasticizer and an intermediate in organic synthesis.[1]

Data Summary

The quantitative physical properties of vinyl butyrate are summarized in the table below for
ease of reference and comparison.
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Property Value Units Conditions
Molecular Formula CéH1002

Molecular Weight 114.14 g/mol

Melting Point -80 °C

Boiling Point 115-117 °C at 760 mmHg
Density 0.899 g/mL at 20 °C
Refractive Index 1.410 at 20 °C

Vapor Pressure 15.6 mmHg at 25 °C
Flash Point 20 °C closed cup
Solubility in Water Slightly soluble

Solubility in Organic
Soluble e.g., ethanol, ether[1]
Solvents

Synthesis of Vinyl Butyrate

The primary methods for synthesizing vinyl butyrate are through esterification and
transesterification reactions.

o Acid-Catalyzed Esterification: This foundational method involves the reaction of vinyl alcohol
with butyric acid, typically using a Brgnsted acid catalyst like sulfuric acid. The reaction is
often conducted under reflux conditions to drive the formation of the ester.[2]

o Transesterification: An efficient alternative is the reaction of a vinyl ester, such as vinyl
acetate, with butyric acid. The vinyl group in vinyl esters makes them more reactive than
their alkyl counterparts, facilitating an irreversible reaction that drives the equilibrium towards
the product.[2]

A diagram illustrating the general synthesis of vinyl butyrate is provided below.
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Caption: Acid-catalyzed esterification of butyric acid and vinyl alcohol.

Experimental Protocols for Determining Physical
Properties

Accurate determination of physical properties is critical for quality control and research
applications. The following sections detail the standard experimental methodologies for
measuring the key physical properties of vinyl butyrate.

General Experimental Workflow

The process of determining a physical property of a chemical like vinyl butyrate follows a
standardized workflow to ensure accuracy and reproducibility.
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Caption: A generalized workflow for experimental physical property determination.

Determination of Boiling Point (Capillary Method)
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Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[3]

Apparatus:

Thiele tube or similar heating bath[4]

Thermometer

Capillary tube (sealed at one end)[4]

Small test tube

Liquid paraffin or other suitable heating oil[5]

Bunsen burner or hot plate

Procedure:

Place a small amount of vinyl butyrate into the small test tube.

 Invert the sealed capillary tube and place it into the test tube with the open end submerged
in the liquid.[6]

o Attach the test tube to the thermometer and immerse it in the Thiele tube containing the
heating oil.[4]

o Gently heat the side arm of the Thiele tube.[4]

o Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from
the open end of the capillary tube.[5]

¢ When a continuous stream of bubbles is observed, remove the heat source.

e The boiling point is the temperature at which the bubbling stops and the liquid begins to
enter the capillary tube.[4][6]

Determination of Melting Point (Capillary Method)
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Principle: The melting point is the temperature at which a solid transitions into a liquid. For pure
crystalline compounds, this occurs over a narrow range.[7]

Apparatus:

e Melting point apparatus (e.g., Mel-Temp) or Thiele tube

e Thermometer

o Capillary tubes (sealed at one end)[8]

Procedure:

Ensure the vinyl butyrate sample is completely frozen (as its melting point is -80 °C, this
requires specialized cooling).

e Finely powder the solid sample.

o Pack a small amount of the powdered sample into the sealed end of a capillary tube to a
height of 2-3 mm.[9]

o Place the capillary tube in the melting point apparatus.[10]

o Heat the sample, initially at a faster rate, then slow down to about 1-2 °C per minute as the
expected melting point is approached.

o Record the temperature at which the first drop of liquid is observed and the temperature at
which the entire sample has melted. This range is the melting point.

Measurement of Density (Pychometer Method)

Principle: Density is the mass per unit volume of a substance. A pycnometer allows for the
precise measurement of the volume of a liquid.

Apparatus:
o Pycnometer (a glass flask with a ground-glass stopper containing a capillary tube)

e Analytical balance
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o Constant temperature bath

Procedure:

o Clean and thoroughly dry the pycnometer and its stopper.

» Weigh the empty, dry pycnometer on the analytical balance (M1).[11]

« Fill the pycnometer with distilled water and insert the stopper, ensuring any excess water is
expelled through the capillary.

e Place the filled pycnometer in a constant temperature bath (e.g., 20 °C) until it reaches
thermal equilibrium.[11]

* Remove the pycnometer, dry the exterior completely, and weigh it (M2).

o Empty and dry the pycnometer.

 Fill the pycnometer with vinyl butyrate, following the same procedure as with the water.
» Weigh the pycnometer filled with vinyl butyrate at the same temperature (M3).

e The density of vinyl butyrate is calculated using the known density of water at that
temperature.

Measurement of Refractive Index (Abbe Refractometer)

Principle: The refractive index is a dimensionless number that describes how light propagates
through a medium. It is a characteristic property of a substance.

Apparatus:

e Abbe refractometer[12]

o Constant temperature water bath
e Dropper

Procedure:
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o Calibrate the Abbe refractometer using a standard liquid with a known refractive index, such
as distilled water.[13]

e Ensure the prisms of the refractometer are clean and dry.[12]
e Place a few drops of vinyl butyrate onto the surface of the measuring prism.[13]
o Close the prisms.

o Adjust the instrument to bring the dividing line between the light and dark fields into sharp
focus on the crosshairs of the eyepiece.[13]

« If color fringes are present, adjust the compensator to remove them.[13]
» Read the refractive index from the scale.

» Perform the measurement at a constant temperature, typically 20 °C, by circulating water
from a constant temperature bath through the refractometer.

Determination of Flash Point (Closed-Cup Method)

Principle: The flash point is the lowest temperature at which the vapors of a volatile material will
ignite when given an ignition source.[14]

Apparatus:

e Pensky-Martens closed-cup tester or a similar closed-cup apparatus[15]

e Thermometer

« Ignition source (e.g., a small flame or spark)

Procedure:

e Pour the vinyl butyrate sample into the test cup up to the marked level.[15]
e Place the lid on the cup, which is fitted with a thermometer and a stirrer.[15]

o Heat the sample at a slow, constant rate (e.g., 5-6 °C per minute).[16]
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o Atregular temperature intervals, apply the ignition source to the opening in the lid.[15]

e The flash point is the lowest temperature at which a brief flash is observed inside the cup.
[14]

Safety and Handling

Vinyl butyrate is a flammable liquid and vapor.[17] It is harmful if inhaled and can cause skin
and eye irritation.[17][18]

o Handling: Work in a well-ventilated area, preferably under a fume hood. Wear appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[18]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
heat, sparks, and open flames.[19] Ground and bond containers when transferring material
to prevent static discharge.[18]

o First Aid: In case of inhalation, move the person to fresh air. If there is skin contact, wash
with soap and water. For eye contact, rinse with plenty of water. If swallowed, do not induce
vomiting and seek medical attention.[19]

This guide provides a foundational understanding of the physical properties of vinyl butyrate
and the methodologies for their determination. For more detailed safety information, always
refer to the current Safety Data Sheet (SDS) for this compound.[18][19][20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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laimer & Data Validity:

nformation provided in this document is for Research Use Only (RUO) and is strictly not
ded for diagnostic or therapeutic procedures. While BenchChem strives to provide
rate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits

your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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